Cas no 1805457-93-5 (Ethyl 3-cyano-2-fluoro-5-nitrobenzoate)

• Product Name: Ethyl 3-cyano-2-fluoro-5-nitrobenzoate
• CAS No: 1805457-93-5
• MF: C₁₀H₇FN₂O₄
• MW: 238.171985864639
• CID: 4958305
• Update Time: 2025-08-05

Ethyl 3-cyano-2-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-fluoro-5-nitrobenzoate

• Inchi： 1S/C10H7FN2O4/c1-2-17-10(14)8-4-7(13(15)16)3-6(5-12)9(8)11/h3-4H,2H2,1H3
• InChI Key： UUKQGLODQGEHHN-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-2-fluoro-5-nitrobenzoate

Ethyl 3-Cyano-2-Fluoro-5-Nitrobenzoate: A Comprehensive Overview

Ethyl 3-cyano-2-fluoro-5-nitrobenzoate, with the CAS number 1805457-93-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano group, a fluoro substituent, and a nitro group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 3-cyano-2-fluoro-5-nitrobenzoate involves a series of carefully controlled reactions, often starting from aromatic precursors. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

The physical properties of Ethyl 3-cyano-2-fluoro-5-nitrobenzoate are equally intriguing. The compound exhibits a high melting point due to the strong intermolecular forces arising from the electron-withdrawing groups such as the cyano and nitro groups. Its solubility in organic solvents is moderate, making it suitable for various solution-based chemical reactions. Additionally, the presence of the fluoro group introduces unique electronic properties, which have been exploited in studies on nonlinear optics and electronic materials.

Recent research has delved into the spectroscopic properties of Ethyl 3-cyano-2-fluoro-5-nitrobenzoate, particularly its UV-vis absorption and fluorescence characteristics. These studies have revealed that the compound exhibits strong absorption in the ultraviolet region, which makes it a promising candidate for use in sensors and optoelectronic devices. Furthermore, its fluorescence properties under different conditions have been analyzed, providing insights into its potential applications in bioimaging and security materials.

The chemical reactivity of Ethyl 3-cyano-2-fluoro-5-nitrobenzoate is another area that has attracted significant research interest. The molecule's reactivity is influenced by the electron-withdrawing nature of its substituents, which can activate or deactivate certain positions on the aromatic ring for nucleophilic or electrophilic attacks. Recent experiments have demonstrated that this compound can undergo various transformations, such as nucleophilic aromatic substitution and Diels-Alder reactions, under specific conditions. These findings open up new avenues for its use in synthesizing more complex molecules with tailored functionalities.

In terms of applications, Ethyl 3-cyano-2-fluoro-5-nitrobenzoate has shown potential in several cutting-edge fields. In drug design, its structural features make it a valuable building block for developing bioactive compounds with specific pharmacological properties. In agrochemicals, its ability to interact with biological systems suggests it could be used as a precursor for herbicides or insecticides. Moreover, its electronic properties make it an attractive candidate for use in organic semiconductors and light-emitting diodes (LEDs), where precise control over electronic behavior is essential.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of Ethyl 3-cyano-2-fluoro-5-nitrobenzoate's chemical transformations and explore its potential in emerging technologies. Collaborative efforts between chemists, materials scientists, and engineers are expected to unlock new possibilities for this compound in diverse industries.